N-(5-Hydroxy-6-sulfamoylnaphthalen-1-yl)acetamide

• CAS RN: 58596-08-0
• Molecular Formula: C12H12N2O4S
• Molecular Weight: 280.30 g/mol
• IUPAC Name: N-(5-hydroxy-6-sulfamoylnaphthalen-1-yl)acetamide
• InChI: InChI=1S/C12H12N2O4S/c1-7(15)14-10-4-2-3-9-8(10)5-6-11(12(9)16)19(13,17)18/h2-6,16H,1H3,(H,14,15)(H2,13,17,18)
• InChI Key: RLJZJYVUBIRMMN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC2=C1C=CC(=C2O)S(=O)(=O)N

Description

N-(5-Hydroxy-6-sulfamoylnaphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C12H12N2O4S and its molecular weight is 280.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 5-acetamido-1-hydroxynaphthalene-2-sulfonamide was prepared by dissolving 10.8 g. of 5-acetamido-1-acetoxynaphthalene-2-sulfonyl chloride in 10 ml. dry chloroform and heating on the steam bath with 25.0 g. anhydrous ammonium carbonate for 2.5 hours. The yellow-brown solid was dissolved by heating with 50 ml. water on the steam bath for 4 hours. Acidification with dilute hydrochloric acid to pH 5 caused the sulfonamide to precipitate. It was filtered off, washed and dried, yielding 5.61 g. (63%).